5-chloro-2-methoxy-N-[2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide

• IUPAC Name: 5-chloro-2-methoxy-N-[2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide
• InChI: InChI=1S/C22H28ClN3O2/c1-16-4-6-17(7-5-16)20(26-12-10-25(2)11-13-26)15-24-22(27)19-14-18(23)8-9-21(19)28-3/h4-9,14,20H,10-13,15H2,1-3H3,(H,24,27)
• InChI Key: RKPCIVCHOQMESK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(CNC(=O)C2=C(C=CC(=C2)Cl)OC)N3CCN(CC3)C
• Molecular Formula: C22H28ClN3O2
• Molecular Weight: 401.9 g/mol
• CAS No.: 898431-90-8

Description

This compound is a benzamide derivative featuring a 5-chloro-2-methoxy aromatic core and a complex N-substituent. The substituent comprises a 4-methylphenyl group and a 4-methylpiperazine moiety linked via an ethyl chain.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Modified N-Substituents

5-Chloro-2-methoxy-N-(2-phenylethyl)benzamide

• Structure : Shares the 5-chloro-2-methoxybenzamide core but replaces the 4-methylphenyl-piperazine group with a simple phenethyl chain.
• Simpler substituent may lower metabolic stability compared to the target compound.
• Pharmacological Relevance : Linked to Glibenclamide (a sulfonylurea antidiabetic drug), suggesting shared mechanisms in ATP-sensitive potassium channel modulation .

2-Chloro-N-[5-(4-methoxybenzyl)-1,3-thiazol-2-yl]benzamide

• Structure : Features a thiazole ring substituted with a 4-methoxybenzyl group.
• Key Differences: Chlorine at position 2 instead of 5 alters electronic distribution.
• Activity : Thiazole derivatives often exhibit antimicrobial or kinase-inhibitory properties, but specific data for this compound are unavailable .

Analogues with Heterocyclic Modifications

4-(Acetylamino)-5-chloro-2-methoxy-N-{5-[2-(4-methoxyphenyl)ethyl]-1,3,4-thiadiazol-2-yl}benzamide

• Structure: Incorporates a thiadiazole ring and an acetylated amino group.
• Key Differences: Thiadiazole enhances metabolic resistance but reduces solubility compared to piperazine. Acetylamino group may improve membrane permeability.
• Molecular Weight : 460.934 g/mol (vs. 403.93 g/mol for the target compound) .

N-(4-Chlorophenyl)-2-methoxy-4-methylbenzamide

• Structure : Lacks chlorine at position 5 and includes a 4-methyl group.
• Key Differences: Fluorescence properties studied for Pb²⁺ detection, indicating applications in analytical chemistry.

Pharmacologically Relevant Analogues

Glibenclamide-Related Impurities

• Example : 5-Chloro-2-methoxy-N-[2-(4-sulfamoylphenyl)ethyl]benzamide.
• Key Differences :
  • Sulfamoyl group replaces 4-methylphenyl-piperazine, altering sulfonylurea activity.
  • Documented as a pharmaceutical impurity, highlighting synthesis challenges in maintaining purity .

Data Tables

Table 1: Structural and Pharmacokinetic Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Pharmacological Notes
Target Compound	C₂₂H₂₇ClN₃O₂	403.93	4-Methylphenyl, 4-methylpiperazine	Potential sulfonylurea/kinase inhibitor
5-Chloro-2-methoxy-N-phenethylbenzamide	C₁₆H₁₅ClNO₂	291.75	Phenethyl	Glibenclamide analog
2-Chloro-N-[5-(4-methoxybenzyl)thiazol-2-yl]benzamide	C₁₆H₁₂ClN₂O₂S	344.80	Thiazole, 4-methoxybenzyl	Antimicrobial/Kinase inhibition (hypothetical)
4-(Acetylamino)-5-chloro-2-methoxy-thiadiazolylbenzamide	C₂₁H₂₁ClN₄O₄S	460.93	Thiadiazole, acetylated amino	Enhanced metabolic stability

Research Findings and Implications

• Piperazine vs. Thiazole/Thiadiazole : Piperazine-containing compounds (e.g., the target) show improved solubility and receptor binding over thiazole/thiadiazole analogs, which prioritize metabolic stability .
• Substituent Position : Chlorine at position 5 (target) vs. 2 () significantly alters electronic effects, impacting interactions with biological targets like ion channels .
• Synthesis and Purity : The target compound’s structural complexity necessitates advanced purification techniques, as seen in Glibenclamide impurity profiles .